Cas no 3163-24-4 (1,3-Benzenediol,2,4,6-tribromo-5-methyl-)

1,3-Benzenediol,2,4,6-tribromo-5-methyl- structure
3163-24-4 structure
Product Name:1,3-Benzenediol,2,4,6-tribromo-5-methyl-
CAS No:3163-24-4
MF:C7H5Br3O2
MW:360.825400114059
CID:311989
PubChem ID:76624
Update Time:2025-04-19

1,3-Benzenediol,2,4,6-tribromo-5-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Benzenediol,2,4,6-tribromo-5-methyl-
    • 2,4,6-tribromo-5-methylbenzene-1,3-diol
    • AKOS024431319
    • 2,4,6-tribromo-5-methyl-1,3-benzenediol
    • Resorcinol, 5-methyl-2,4,6-tribromo-
    • 2,4,6-Tribromo-5-methyl-resorcinol
    • 2-06-00-00877 (Beilstein Handbook Reference)
    • DTXSID70185510
    • 3163-24-4
    • Tribromorcin
    • BRN 2263405
    • SCHEMBL13964614
    • Inchi: 1S/C7H5Br3O2/c1-2-3(8)6(11)5(10)7(12)4(2)9/h11-12H,1H3
    • InChI Key: LGNJOSCBEAIVNB-UHFFFAOYSA-N
    • SMILES: BrC1C(=C(C(=C(C=1C)Br)O)Br)O

Computed Properties

  • Exact Mass: 357.78385
  • Monoisotopic Mass: 357.784
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 151
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 40.5A^2
  • XLogP3: 3.6

Experimental Properties

  • Density: 2.387
  • Boiling Point: 279.5°Cat760mmHg
  • Flash Point: 122.8°C
  • Refractive Index: 1.692
  • PSA: 40.46
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